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Compound of Interest

Compound Name: 3-(Methylamino)phenol

Cat. No.: B079350 Get Quote

For Immediate Reference: Key Safety and Handling Parameters

Parameter Summary of Recommendations

Primary Hazards

Harmful if swallowed, causes skin and serious

eye irritation, and may cause respiratory

irritation.[1][2]

Key Engineering Control
Always handle in a certified chemical fume

hood.

Required PPE

Nitrile gloves (minimum 8 mil thickness),

chemical safety goggles, and a lab coat. A face

shield is recommended when handling larger

quantities.

Storage
Store in a tightly sealed container in a cool, dry,

well-ventilated area, protected from light.[1]

Disposal

All waste (solid and liquid) must be treated as

hazardous chemical waste. Do not dispose of

down the drain.[3][4]

Introduction: Understanding the Compound and its
Risks
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3-(Methylamino)phenol (CAS 14703-69-6) is an aromatic organic compound utilized in

various research and development applications, particularly in the synthesis of pharmaceutical

and other complex molecules.[5] While a valuable intermediate, its phenolic structure and

amine functional group necessitate a thorough understanding of its potential hazards to ensure

the safety of laboratory personnel. This guide provides a detailed, field-tested framework for the

safe handling, use, and disposal of 3-(Methylamino)phenol, grounded in established safety

protocols and regulatory standards. The primary hazards associated with this compound

include skin irritation, serious eye irritation, respiratory tract irritation, and harm if swallowed.[1]

[2] Adherence to the procedures outlined below is critical to mitigate these risks.

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of Personal Protective Equipment (PPE) is the most critical

immediate step to prevent exposure. The rationale behind each piece of equipment is to create

a barrier against the specific hazards posed by 3-(Methylamino)phenol.

Eye and Face Protection
Chemical Safety Goggles: These are mandatory whenever handling 3-
(Methylamino)phenol in any form. They provide a seal around the eyes to protect against

splashes of solutions or contact with airborne solid particles.

Face Shield: Recommended to be worn in conjunction with safety goggles, especially when

handling larger quantities (greater than 10 grams) of the solid or preparing stock solutions. A

face shield offers a broader barrier of protection for the entire face.

Hand Protection
The choice of gloves is critical, as phenolic compounds can be absorbed through the skin.[6][7]

Nitrile gloves are a suitable choice for splash protection, but their thickness is a key

consideration. For more extended handling, a more robust glove material is advised.
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Glove Material Recommended Use Key Considerations

Nitrile Rubber (min. 8 mil)

Short-term splash protection,

routine handling of small

quantities.

If contact with the chemical

occurs, gloves must be

changed immediately.[8][9]

Neoprene
Handling larger quantities,

extended procedures.

Offers enhanced protection

against phenols compared to

standard nitrile gloves.[9]

Viton™
High-risk operations, cleaning

up significant spills.

Provides excellent chemical

resistance to a broad range of

chemicals, including phenols.

[10]

Body Protection
Laboratory Coat: A standard lab coat is required to protect against minor spills and

contamination of personal clothing.

Chemical-Resistant Apron: Consider wearing a chemical-resistant apron over a lab coat

when handling larger volumes of solutions.

Operational Plan: From Preparation to Waste
Disposal
A systematic approach to handling 3-(Methylamino)phenol is essential to minimize the risk of

exposure. The following step-by-step procedures should be followed.

Preparation and Weighing
Designated Work Area: All work with 3-(Methylamino)phenol must be conducted within a

certified chemical fume hood.

Pre-weighing Checks: Before handling the compound, ensure that all necessary PPE is

correctly donned. Have all necessary equipment (spatulas, weigh boats, containers) and

waste disposal bags readily available within the fume hood.
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Weighing: As 3-(Methylamino)phenol is a solid, carefully weigh the desired amount on a

tared weigh boat. Avoid generating dust. If any dust is produced, gently wipe the area with a

damp paper towel (using appropriate gloves) and dispose of it as solid hazardous waste.

Solution Preparation: When preparing solutions, slowly add the solid 3-
(Methylamino)phenol to the solvent to prevent splashing.

Spill Management
In the event of a spill, a calm and methodical response is crucial.

Alert Personnel: Immediately alert others in the laboratory of the spill.

Evacuate if Necessary: For large spills, evacuate the immediate area.

Don Appropriate PPE: Before attempting to clean up any spill, ensure you are wearing the

appropriate PPE, including double-gloving with a more resistant material like neoprene or

Viton™ if available.

Contain the Spill: For solid spills, gently cover with an absorbent material like sand or

vermiculite.[11] For liquid spills, use a chemical absorbent pad or granules.

Clean-up: Carefully sweep or scoop the absorbed material into a designated hazardous

waste container.[10] Do not use a dry sweeping method, as this can generate dust.[10]

Decontaminate the Area: Wipe the spill area with a suitable solvent (such as ethanol),

followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

Disposal Plan: A Critical Final Step
Improper disposal of 3-(Methylamino)phenol and its associated waste can pose a significant

environmental and health risk. All waste streams must be treated as hazardous.

Solid Waste: This includes contaminated gloves, weigh boats, pipette tips, and any

absorbent materials used for cleaning up spills.[3]

Collect all solid waste in a clearly labeled, sealed, and puncture-proof container.[3]
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The container must have a hazardous waste label detailing the contents.

Liquid Waste: This includes any unused solutions of 3-(Methylamino)phenol.

Collect all liquid waste in a sealed, shatter-proof container.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

Label the container clearly as "Hazardous Waste: 3-(Methylamino)phenol" and include

the solvent used.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste.[10]

Visualizing the Workflow
To further clarify the procedural steps, the following diagrams illustrate the key decision-making

processes in handling 3-(Methylamino)phenol.

Handling 3-(Methylamino)phenol

What is the task?

Routine handling of small quantities

Short-term

Handling large quantities or extended procedures

Long-term

Cleaning up a significant spill

Emergency
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Caption: PPE selection workflow for 3-(Methylamino)phenol.
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Caption: Disposal workflow for 3-(Methylamino)phenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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